7-chloro-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-chloro-4-[(2,5-dimethoxyphenyl)methyl]-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C18H18ClNO4/c1-22-15-4-6-16(23-2)13(8-15)10-20-9-12-7-14(19)3-5-17(12)24-11-18(20)21/h3-8H,9-11H2,1-2H3
• InChI Key: FRCOXRGPRBVVGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CC3=C(C=CC(=C3)Cl)OCC2=O
• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol

Description

7-Chloro-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, commonly referred to as 7-chloro-4-(2,5-dimethoxybenzyl)benzoxazepin-3(2H)-one (CBDO), is a synthetic compound derived from the benzoxazepin class of pharmaceuticals. CBDO is a versatile compound that can be used for a variety of purposes, ranging from scientific research to medical applications.

Scientific Research Applications

Dopaminergic Activity Research

Research on substituted benzazepines, closely related to the chemical structure , has demonstrated their potential as agonists of central and peripheral dopamine receptors. These compounds were synthesized and evaluated for their effects on renal blood flow and central dopaminergic activity, suggesting their importance in studying dopaminergic mechanisms and potential therapeutic applications (Pfeiffer et al., 1982).

Neurotransmitter Uptake Inhibitors

Further studies on benzazepine derivatives have identified their role as inhibitors of dopamine (DA) and norepinephrine (NE) uptake, highlighting their potential in the development of treatments for neurological disorders. The research emphasized the significance of structural modifications on the pharmacological properties of these compounds, pointing to the intricate relationship between chemical structure and biological activity (Mondeshka et al., 1990).

Synthetic Methodologies and Derivatives

The synthesis and evaluation of benzazepine derivatives also contribute to advancements in chemical synthesis techniques, offering new routes for the creation of complex molecules with potential pharmacological activities. Studies have detailed the synthesis of various benzazepine derivatives, providing a foundation for the development of novel therapeutic agents (Matsubara et al., 2000).

Anticancer and Antitumor Activity

Research into the antitumor activity of benzazepine derivatives, such as the synthesis of compounds with significant activity against certain cancer cell lines, illustrates the potential of these compounds in cancer research. This area of study not only advances our understanding of cancer treatment options but also showcases the versatility of benzazepine compounds in therapeutic development (Grivsky et al., 1980).